Cas no 1242338-97-1 ((R)-1,1,1-Trifluoro-4-methyl-2-pentylamine)

• Product Name: (R)-1,1,1-Trifluoro-4-methyl-2-pentylamine
• CAS No: 1242338-97-1
• MF: C₆H₁₂F₃N
• MW: 155.161392211914
• CID: 3165512
• PubChem ID: 50998625
• Update Time: 2025-05-24

(R)-1,1,1-Trifluoro-4-methyl-2-pentylamine Chemical and Physical Properties

Names and Identifiers

• EN300-392714
• (R)-1,1,1-TRIFLUORO-4-METHYLPENTAN-2-AMINE
• GAIOQBNXIHMNHE-RXMQYKEDSA-N
• SCHEMBL18306008
• AT14461
• (R)-1,1,1-Trifluoro-4-methyl-2-pentylamine
• DTXSID10679327
• FS-6529
• 1242338-97-1
• AKOS023666660
• (2R)-1,1,1-Trifluoro-4-methylpentan-2-amine

• MDL： MFCD16817679
• Inchi： 1S/C6H12F3N/c1-4(2)3-5(10)6(7,8)9/h4-5H,3,10H2,1-2H3/t5-/m1/s1
• InChI Key： GAIOQBNXIHMNHE-RXMQYKEDSA-N
• SMILES： FC([C@@H](CC(C)C)N)(F)F

Computed Properties

• Exact Mass: 155.09218387Da
• Monoisotopic Mass: 155.09218387Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 97.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 26Ų

Additional information on (R)-1,1,1-Trifluoro-4-methyl-2-pentylamine

(R)-1,1,1-Trifluoro-4-methyl-2-pentylamine: A Comprehensive Overview

The compound (R)-1,1,1-Trifluoro-4-methyl-2-pentylamine, with the CAS number 1242338-97-1, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a trifluoromethyl group with a pentylamine backbone. The stereochemistry at the chiral center (R configuration) plays a crucial role in its chemical properties and potential applications.

Recent studies have highlighted the importance of fluorinated compounds like (R)-1,1,1-Trifluoro-4-methyl-2-pentylamine in drug discovery and material synthesis. The trifluoromethyl group is known for its electron-withdrawing properties, which can significantly influence the reactivity and stability of the molecule. This makes it a valuable component in the design of bioactive compounds and advanced materials.

In terms of synthesis, researchers have developed efficient methods to prepare (R)-1,1,1-Trifluoro-4-methyl-2-pentylamine. One notable approach involves the use of asymmetric catalysis to achieve high enantioselectivity. This method not only ensures the correct stereochemistry but also enhances the overall yield of the reaction. Such advancements have made this compound more accessible for further research and industrial applications.

The physical properties of (R)-1,1,1-Trifluoro-4-methyl-2-pentylamine are equally intriguing. Its boiling point and solubility characteristics make it suitable for various chemical processes. Additionally, its ability to form stable complexes with other molecules has been explored in recent studies, opening up new avenues for its use in catalysis and sensor technologies.

One of the most promising areas for this compound is in pharmaceutical research. The trifluoromethyl group's ability to modulate pharmacokinetic properties has led to its incorporation into drug candidates targeting various diseases. For instance, recent research has shown potential applications in anti-inflammatory agents and neuroprotective drugs.

In conclusion, (R)-1,1,1-Trifluoro-4-methyl-2-pentylamine stands out as a versatile compound with a wide range of applications. Its unique structure, combined with cutting-edge synthetic methods and promising research outcomes, positions it as a key player in future advancements in chemistry and materials science.